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Compound of Interest

Compound Name: SPANphos

cat. No.: B3271918

CAS Number: 556797-94-5

Chemical Name: (4,4,4',4',6,6'-Hexamethyl-3,3',4,4'-tetrahydro-2,2'-spirobi[[1]benzopyran]-8,8'-
diyl)bis(diphenylphosphane)[2]

Introduction

SPANphos is a C2-symmetric diphosphine ligand recognized for its unique structural rigidity
and its role as a trans-spanning ligand in organometallic chemistry and asymmetric catalysis.[3]
Its spirobichroman backbone creates a well-defined chiral environment around a metal center,
influencing the stereochemical outcome of catalytic transformations. This technical guide
provides an in-depth overview of the synthesis, properties, and applications of SPANphos, with
a focus on experimental details and mechanistic insights relevant to researchers, scientists,
and professionals in drug development.

Physicochemical Properties

Property Value Reference
Molecular Formula C47H4602P2 [4115][6]
Molar Mass 704.814 g/mol [2]
Appearance White powder [4]

Storage Conditions 2-8°C, under inert gas [4]
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Synthesis of SPANphos

The synthesis of SPANphos is a multi-step process that begins with the construction of the
spirobichroman core, followed by bromination, lithiation, and finally, phosphination.

Experimental Protocol

Step 1: Synthesis of 4,4,4',4',6,6'-hexamethyl-2,2'-spirobichromane

This precursor is synthesized via an acid-catalyzed reaction between p-cresol and acetone.[1]

[2]
» Reactants: p-cresol, acetone
o Catalyst: Acid catalyst (e.qg., sulfuric acid)

e Procedure: A mixture of p-cresol and acetone is treated with a catalytic amount of acid and
heated. The reaction progress is monitored by TLC or GC. Upon completion, the reaction
mixture is worked up by neutralization and extraction. The crude product is then purified by
crystallization or column chromatography.

Step 2: Bromination of the Spirobichromane Backbone

The spirocycle is halogenated using N-bromosuccinimide (NBS).[2]

e Reactants: 4,4,4',4',6,6'-hexamethyl-2,2'-spirobichromane, N-bromosuccinimide
» Solvent: A suitable inert solvent such as dichloromethane or chloroform.

e Procedure: N-bromosuccinimide is added portion-wise to a solution of the spirobichromane
in the dark and at a controlled temperature to prevent side reactions. The reaction is
monitored until the starting material is consumed. The product is isolated after an aqueous
workup and purified.

Step 3: Dilithiation and Phosphination

The final step involves a lithium-bromide exchange followed by reaction with
chlorodiphenylphosphine.[2]
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e Reactants: Dibrominated spirobichromane, n-butyllithium (n-BuLi), chlorodiphenylphosphine

e Solvent: Anhydrous ethereal solvent such as diethyl ether or tetrahydrofuran (THF).

e Procedure: The dibrominated precursor is dissolved in the anhydrous solvent and cooled to a

low temperature (typically -78 °C) under an inert atmosphere. n-Butyllithium is added

dropwise to effect the lithium-bromide exchange, generating a dilithio intermediate.

Chlorodiphenylphosphine is then added to the solution, and the reaction is allowed to warm

to room temperature. The reaction is quenched, and the product, SPANphos, is isolated and

purified by crystallization.

Synthesis Workflow
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Caption: Synthetic pathway for SPANphos.

Coordination Chemistry and Structural Features

A defining characteristic of SPANphos is its C2-symmetry and the rigid spirobichromane
backbone, which enforces a large P-M-P bite angle, favoring trans-coordination in metal
complexes.[1] This structural constraint is pivotal to its effectiveness in asymmetric catalysis, as
it creates a well-defined and predictable chiral pocket around the metal center.[1] While
strongly preferring a trans-spanning coordination mode, SPANphos can exhibit conformational
flexibility and form cis-chelating complexes under certain conditions, for instance with rhodium
and a cis-chelating diene ligand like norbornadiene.[7][8]

Applications in Asymmetric Catalysis

SPANphos has proven to be an effective ligand in a variety of metal-catalyzed asymmetric
reactions, particularly with palladium and rhodium. The rigid and chiral environment it provides
allows for high levels of stereocontrol.

Palladium-Catalyzed Asymmetric Fluorination

One of the notable applications of SPANphos is in the palladium-catalyzed enantioselective
fluorination of a-cyanoacetates. Using N-fluorobenzenesulfonimide (NFSI) as the fluorine
source, high enantiomeric excesses have been achieved.

Enantiomeric
Substrate Catalyst System Reference
Excess (ee)

Ethyl 2-cyano-2-
Pd(OAc)2-SPANphos up to 93% [9]
phenylacetate

Catalytic Cycle for Asymmetric Fluorination

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b3271918?utm_src=pdf-body
https://www.benchchem.com/product/b3271918?utm_src=pdf-body
https://chem.ch.huji.ac.il/nmr/techniques/1d/row3/p.html
https://chem.ch.huji.ac.il/nmr/techniques/1d/row3/p.html
https://www.benchchem.com/product/b3271918?utm_src=pdf-body
https://api.repository.cam.ac.uk/server/api/core/bitstreams/d0bffe3b-a773-4dd4-90ad-c59650d4c1f0/content
https://pubs.rsc.org/en/content/articlelanding/2019/cp/c9cp01460h
https://www.benchchem.com/product/b3271918?utm_src=pdf-body
https://www.benchchem.com/product/b3271918?utm_src=pdf-body
https://pubs.rsc.org/en/content/articlelanding/2017/cp/c7cp06969c
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3271918?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reductive
Elimination

Oxidative
Addition

[Pd(IT)(Enolate)L]+ Fluorination [PA(IT)(F)(Enolate)L*] Fluorinated Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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